4-((2-(indolin-1-yl)-2-oxoethyl)thio)-1-(pyridin-2-ylmethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• IUPAC Name: 4-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1-(pyridin-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C23H22N4O2S/c28-21(26-13-11-16-6-1-2-9-19(16)26)15-30-22-18-8-5-10-20(18)27(23(29)25-22)14-17-7-3-4-12-24-17/h1-4,6-7,9,12H,5,8,10-11,13-15H2
• InChI Key: AJVCIBMJKXPOCI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC(=O)N3CCC4=CC=CC=C43)CC5=CC=CC=N5
• Molecular Formula: C23H22N4O2S
• Molecular Weight: 418.5 g/mol

Description

4-((2-(indolin-1-yl)-2-oxoethyl)thio)-1-(pyridin-2-ylmethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a useful research compound. Its molecular formula is C23H22N4O2S and its molecular weight is 418.52. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Agents

Compounds with structural similarities to the specified chemical have been explored for their antibacterial, antifungal, and anti-tubercular activities. For example, tetrahydropyrimidine–isatin hybrids have shown potential as antibacterial, antifungal, and anti-tubercular agents, indicating the broad-spectrum antimicrobial potential of these chemical frameworks (Akhaja & Raval, 2012). Similarly, pyrimidino derivatives have been synthesized and assessed for their antimicrobial activity, demonstrating the importance of the indole and benzene nuclei for antimicrobial synergism (Chauhan, Siddiqi, & Dwivedi, 2017).

Antioxidant Agents

The modification of chemical structures to include key heterocycles like pyridine, pyran, pyrimidine, and pyrazole, paired with indole and thiophene, has been investigated for potential antioxidant activities. This approach has yielded compounds with significant antioxidant efficacy, as demonstrated in a study where a compound showed higher antioxidant activity than ascorbic acid, the standard reference (Aziz et al., 2021).

Antimicrobial and Insecticidal Activities

The synthesis of new compounds featuring the pyrimidine and pyrazole moieties has been directed towards evaluating their antimicrobial and insecticidal potentials. These efforts underline the scope of using such compounds in developing new antimicrobial agents and insecticides (Deohate & Palaspagar, 2020).